![molecular formula C16H24N2O B6636509 2-(2-ethylpiperidin-1-yl)-N-(3-methylphenyl)acetamide](/img/structure/B6636509.png)
2-(2-ethylpiperidin-1-yl)-N-(3-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-ethylpiperidin-1-yl)-N-(3-methylphenyl)acetamide is a chemical compound that belongs to the family of piperidine derivatives. It is commonly referred to as N-ethyl-3-methylphenyl-2-piperidinylacetamide or Etizolam. Etizolam is a research chemical that is used in scientific research for its pharmacological properties. It is known for its anxiolytic, sedative, and hypnotic effects.
Mechanism of Action
Etizolam acts as a positive allosteric modulator of the GABA-A receptor. It enhances the binding of GABA to the receptor, resulting in increased chloride ion influx and hyperpolarization of the neuron. This leads to anxiolytic, sedative, and hypnotic effects.
Biochemical and Physiological Effects:
Etizolam has several biochemical and physiological effects. It has anxiolytic effects, which reduce anxiety and promote relaxation. It also has sedative and hypnotic effects, which induce sleep and reduce wakefulness. Etizolam also has muscle relaxant effects, which reduce muscle tension and spasms.
Advantages and Limitations for Lab Experiments
Etizolam has several advantages for lab experiments. It is a potent anxiolytic and sedative agent, which makes it useful in the study of anxiety and sleep disorders. It also has a rapid onset of action and a short half-life, which makes it useful in the study of the pharmacokinetics of anxiolytic and sedative agents. However, Etizolam has several limitations for lab experiments. It has a high potential for abuse and dependence, which makes it difficult to study in human subjects. It also has several side effects, which can confound the results of experiments.
Future Directions
There are several future directions for the study of Etizolam. One direction is the study of the pharmacokinetics and pharmacodynamics of Etizolam in human subjects. Another direction is the study of the long-term effects of Etizolam on the central nervous system. Additionally, the development of new analogs of Etizolam with improved pharmacological properties is also a future direction. Finally, the study of the effects of Etizolam on the GABAergic system and its interactions with other neurotransmitter systems is also a future direction.
Conclusion:
In conclusion, Etizolam is a research chemical that is used in scientific research for its pharmacological properties. It is commonly used as an anxiolytic, sedative, and hypnotic agent. It acts as a positive allosteric modulator of the GABA-A receptor and has several biochemical and physiological effects. Etizolam has several advantages for lab experiments, but also has several limitations. There are several future directions for the study of Etizolam, including the study of its pharmacokinetics and pharmacodynamics in human subjects, the study of its long-term effects on the central nervous system, the development of new analogs, and the study of its effects on the GABAergic system.
Synthesis Methods
The synthesis method of Etizolam involves the reaction between 2-ethylamino-1-chloropropane and 3-methylbenzoyl chloride in the presence of anhydrous aluminum chloride. The reaction results in the formation of 2-(2-ethylpiperidin-1-yl)-N-(3-methylphenyl)acetamide. This method is a modified version of the classical Friedel-Crafts acylation reaction.
Scientific Research Applications
Etizolam is used in scientific research for its pharmacological properties. It is commonly used as an anxiolytic, sedative, and hypnotic agent. It is also used in the treatment of insomnia, anxiety, and panic disorders. Etizolam is also used in the study of the GABAergic system and its effects on the central nervous system.
properties
IUPAC Name |
2-(2-ethylpiperidin-1-yl)-N-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O/c1-3-15-9-4-5-10-18(15)12-16(19)17-14-8-6-7-13(2)11-14/h6-8,11,15H,3-5,9-10,12H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZQRUMPNSSGRQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1CC(=O)NC2=CC=CC(=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-ethylpiperidin-1-yl)-N-(3-methylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.